Potassium 2-fluoro-2-methoxyacetate
Overview
Description
Potassium 2-fluoro-2-methoxyacetate is a chemical compound with the CAS Number: 1803593-09-0 . It has a molecular weight of 146.16 and its IUPAC name is this compound .
Molecular Structure Analysis
The molecular formula of this compound is C3H4FKO3 . The InChI code is 1S/C3H5FO3.K/c1-7-2(4)3(5)6;/h2H,1H3,(H,5,6);/q;+1/p-1 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 146.16 . It is stored in an inert atmosphere, under -20°C . Unfortunately, the boiling point is not specified .Scientific Research Applications
Crystal Structures and Coordination Polyhedra
A study by Harrison and Wardell (2014) revealed insights into the crystal structures of potassium-containing compounds, focusing on the irregular coordination polyhedra of potassium cations. This research contributes to the understanding of how potassium interacts in different crystal structures and space groups, which is valuable for applications in crystallography and materials science (Harrison & Wardell, 2014).
Predictive In Vitro Studies and PBPK Modelling
Verwei et al. (2006) explored the use of in vitro and in silico approaches to test chemicals, including methoxyacetic acid analogs, for potential reproductive effects. This research aligns with the shift in EU legislation encouraging alternative testing methods for chemical safety, which could be relevant for the assessment of potassium 2-fluoro-2-methoxyacetate (Verwei et al., 2006).
Synthesis and Chemical Reactions
Bao-jie (2006) described a simplified method for synthesizing fluoro-methoxybenzaldehyde compounds. Such methods could potentially be applied to the synthesis of related fluoro-methoxy compounds, including this compound, enhancing the efficiency of chemical production (Wang Bao-jie, 2006).
Metal Chelation and Internal Hydrogen Bonding
Carrell et al. (1987) studied the metal chelation of the α-hydroxy carboxylate group and the impact of fluorine replacement in alkali-metal citrate salts. This research is significant for understanding how the introduction of fluorine affects metal coordination, potentially applicable to the study of this compound (Carrell et al., 1987).
Fluorescent Indicators and Ion Sensing
Research by Minta, Kao, and Tsien (1989) involved the development of fluorescent indicators for calcium sensing, which could inspire similar applications for potassium-based compounds in ion sensing and imaging (Minta, Kao, & Tsien, 1989).
Covalent Sulfur as Stable Anode for Potassium Ion Battery
Cheng et al. (2021) investigated the use of potassium bis(fluoro-sulfonyl)imide-based electrolytes in potassium ion batteries. This study may provide insights into the use of potassium-based fluoro compounds in energy storage technologies (Cheng, Xu, Lu, & Liu, 2021).
properties
IUPAC Name |
potassium;2-fluoro-2-methoxyacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5FO3.K/c1-7-2(4)3(5)6;/h2H,1H3,(H,5,6);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRXQCNXQIMBOIW-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C(=O)[O-])F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4FKO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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